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Compound of Interest

Compound Name: Acid Alizarin Violet N
CAS No.: 2092-55-9
Cat. No.: B606668
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Executive Summary

This application note details the protocol for using Acid Alizarin Violet N (AAV), specifically
C.l. Mordant Violet 39, as a high-fidelity nuclear stain. Unlike standard Hematoxylin & Eosin
(H&E) or DAPI staining, AAV offers a unique dual-modality: it functions as a chromogenic stain
(violet-black) under brightfield microscopy and a robust fluorochrome (red emission) under
fluorescence microscopy.

Key Advantages:

» Photostability: AAV-Aluminum complexes are resistant to photobleaching, retaining signal for
>2 years (Grosman & Vardaxis, 1997).[1]

» Spectral Cleanness: Emits exclusively in the red channel (>600 nm), leaving the green
channel (527-565 nm) completely free for counterstains like FITC or GFP.

e Acid Resistance: The mordant-dye complex remains stable in acidic environments where
Hematoxylin lakes often dissociate.
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Scientific Mechanism: The Aluminum-Dye Lake

To understand the protocol, one must understand the chemistry. Acid Alizarin Violet N is an
azo dye (sodium 4-hydroxy-3-[(2-hydroxy-1-naphthyl)azo]benzenesulfonate).[2] By itself, it has
low affinity for nucleic acids. The staining mechanism relies on mordanting.

e Chelation: The dye molecules chelate Aluminum ions (

) from the mordant (Aluminum Potassium Sulfate), forming a cationic "Lake" complex.

e Binding: This cationic complex binds electrostatically to the anionic phosphate backbone of
DNA and RNA.

» Selectivity: By acidifying the solution (pH ~2.0-2.5), we suppress the ionization of carboxyl
groups in cytoplasmic proteins, preventing non-specific background staining. Only the highly
acidic phosphate groups of nucleic acids remain ionized and available for binding.

Mechanism Diagram[3]
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Caption: The formation of the AAV-Aluminum Lake complex and its selective binding to DNA
phosphate backbones under acidic conditions.
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Reagents & Preparation

Critical Note: Ensure you are using Acid Alizarin Violet N (C.1. 15670).[2] Do not confuse this
with Alizarin Red S (C.1. 58005), which is primarily a calcium stain.

Materials List

Component Grade Purpose
Acid Alizarin Violet N C.l. 15670 Nuclear Dye
Mordant (
Aluminum Potassium Sulfate ACS Reagent
)
Distilled Water Solvent
Hydrochloric Acid (1N) ACS Reagent pH Adjustment
Ethanol (95%) Histology Grade Fixative/Rinse

Preparation of Grosman’s AAV Solution

Yield: 100 mL

e Prepare 5% Alum Solution: Dissolve 5.0 g of Aluminum Potassium Sulfate in 100 mL of
distilled water. Heat gently to aid dissolution.

o Add Dye: Add 0.2 g of Acid Alizarin Violet N to the alum solution.

o Lake Formation: Bring the solution to a gentle boil for 5-10 minutes. This heat step is crucial
to drive the chelation reaction between the azo dye and the aluminum.

o Cool & Acidify: Allow the solution to cool to room temperature. Add 1N HCI dropwise to
adjust the pHto 2.2 + 0.2.

o Note: The low pH is the "self-validating" step; if the pH is too high (>3.5), cytoplasmic
background will increase.

e Filter: Filter through Whatman #1 filter paper to remove any undissolved particulates.
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o Storage: Store in a dark bottle at room temperature. Stable for 6—12 months.

Step-by-Step Staining Protocol

This protocol is optimized for paraffin-embedded tissue sections or ethanol-fixed cell cultures.

Workflow Diagram
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Caption: Operational workflow for AAV nuclear staining from rehydration to mounting.

Detailed Procedure

o Deparaffinization:

o Xylene: 2 changes, 5 minutes each.
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o 100% Ethanol: 2 changes, 2 minutes each.
o 95% Ethanol: 1 change, 2 minutes.
o Distilled Water: Rinse until slides are clear.
e Staining:
o Immerse slides in the AAV Solution for 5 to 10 minutes.

o Optimization: For fluorescence only, 5 minutes is usually sufficient. For brightfield (deep
violet), extend to 15 minutes.

« Differentiation (Critical for Specificity):

o Rinse briefly in distilled water.

o If background is visible, dip 2—3 times in 0.1% Acid Alcohol (0.1% HCI in 70% Ethanol).

o Note: Unlike Hematoxylin, AAV is very resistant to acid extraction, so this step clears the
cytoplasm without stripping the nuclei.

e Bluing/Washing:

o Wash in running tap water for 5 minutes.

o Note: While "bluing" (pH shift) is essential for Hematoxylin, AAV's color is less pH-
dependent in the alkaline range, but the wash removes unbound dye lake.

» Counterstaining (Optional):

o Brightfield: Counterstain with Eosin Y (1-2 mins) for standard histology.

o Fluorescence: Counterstain with FITC-conjugated antibodies or Dichlorofluorescein. Avoid
red-emitting counterstains.

e Dehydration & Mounting:

o Dehydrate through graded ethanols (95% -> 100%).
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o Clear in Xylene.

o Mount with a non-fluorescing medium (e.g., DPX or specialized fluorescence mounting
media).

Imaging & Visualization

AAV is a "fluorochrome in disguise.” Many researchers use it solely for brightfield, missing its
powerful fluorescence capabilities.

Brightfield Microscopy

o Appearance: Nuclei appear deep violet to black.
o Contrast: Excellent contrast against Eosin (pink cytoplasm).

» Application: Routine histopathology, especially in acidic tissues where Hematoxylin fails.

Fluorescence Microscopy (Confocal/Epifluorescence)

o Excitation: Broad excitation, effective with Mercury vapor lamps or Argon lasers.
e Emission: Strong red fluorescence (>600 nm).[1]
o Channel Selection: Use the Red Channel (e.g., TRITC or Texas Red filter sets).

o Green Channel: The Green channel (520-560 nm) remains dark, allowing for perfect double-
labeling with GFP or FITC.

Data Table: Imaging Parameters
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Parameter Setting |/ Characteristic

Target DNA/ RNA (Nuclei & Ribosomes)
Brightfield Color Violet / Black

Fluorescence Emission Red (>600 nm)

Signal Stability High (>2 years stored)

CLSM Channel Red (Detector > 600nm)

Validation & Troubleshooting

To ensure scientific integrity (E-E-A-T), perform the following controls:
o DNase/RNase Digestion:
o Treat control slides with DNase or RNase prior to staining.

o Result: AAV staining should be abolished or significantly reduced, confirming specificity for
nucleic acids (Grosman & Vardaxis, 1997).

e pH Check:

o If cytoplasm stains violet, the AAV solution pH is likely >3.0. Add dilute HCI to the stock
solution.

o Precipitate on Slide:

o The alum lake can precipitate over time. Always filter the solution before use if it has been
sitting for >1 week.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Aluminum acid alizarin violet: a general purpose nuclear fluorochrome - PubMed
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o 2. CAS 2092-55-9: Acid Alizarin Violet N | CymitQuimica [cymitquimica.com]

» To cite this document: BenchChem. [Application Note: High-Stability Nuclear Staining with
Acid Alizarin Violet N (AAV)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606668/docs#application-note-high-stability-nuclear-
staining-with-acid-alizarin-violet-n-aav]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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